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Introduction

As electronic devices continue to shrink in size while increasing in power density, effective
thermal management has become a critical factor in ensuring their reliability and performance.
Traditional cooling methods are often reaching their limits, paving the way for innovative
solutions like phase change materials (PCMs). Tricosane, a paraffin hydrocarbon, presents
itself as a promising candidate for passive electronic cooling due to its suitable melting point
and high latent heat of fusion. When an electronic component's temperature rises to the
melting point of tricosane, the PCM absorbs a significant amount of thermal energy as it
transitions from a solid to a liquid state, thereby maintaining a relatively constant temperature.
This process of latent heat storage provides a buffer against temperature spikes, protecting
sensitive electronic components.[1][2][3]

This document provides detailed application notes and experimental protocols for the utilization
of tricosane and its nanocomposites in electronic cooling technologies.

Data Presentation
Thermophysical Properties of Tricosane

The following table summarizes the key thermophysical properties of n-Tricosane, which are
crucial for its application as a PCM in electronic cooling.
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Property Value Unit Source
CAS Number 638-67-5 - [4]
Molecular Formula C23Has - [5]
Molecular Weight 324.6272 g/mol [5]
Melting Point 47 - 50 °C [6]
Boiling Point 380 °C [6]
Latent Heat of Fusion 244.3 kJ/kg

Thermal Conductivity

(Solid) ~0.2 Wim-K

Density (Solid) ~880 kg/m 3 [7]
Density (Liquid) ~770 kg/m 3 [7]

Performance of Tricosane-Based PCMs in Electronic
Cooling

The thermal performance of pure tricosane and tricosane enhanced with Aluminum Oxide
(Al203) nanoparticles has been evaluated in experimental setups simulating electronic device
cooling. The data below, derived from studies on heat pipe-based thermal energy storage,
demonstrates the impact of nanoparticle additives on the cooling efficiency.
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Evaporator Evaporator
Heat Input (W) Cooling Material Temperature (°C) - Temperature (°C) -
Experimental Numerical
13 Without PCM 84 79
13 Tricosane 72.1 69.9
Tricosane + 0.5%
13 69.7 67.3
Al203
13 Tricosane + 1% Al203 65.6 63.2
13 Tricosane + 2% Al20s3 66.3 64.2
18 Without PCM 97.2 96
18 Tricosane 83 81
Tricosane + 0.5%
18 76 74
Al203
18 Tricosane + 1% Al203 73.6 70
18 Tricosane + 2% Al20s3 75.4 72
23 Without PCM 107.2 106
23 Tricosane 90.2 89
Tricosane + 0.5%
23 82.2 81
Al203
23 Tricosane + 1% Al203 80.7 76.1
23 Tricosane + 2% Al203 81.6 77

Data sourced from experimental and numerical investigations on Al2Os—Tricosane based heat
pipe thermal energy storage.

Experimental Protocols
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Protocol 1: Preparation of Tricosane-Al203
Nanocomposite PCM

This protocol details the steps for preparing a tricosane-based phase change material
enhanced with Al203 nanoparticles to improve its thermal conductivity.

Materials:

n-Tricosane (C23Has), >99% purity

Aluminum oxide (Al203) nanopatrticles (average particle size <50 nm)

Deionized water

Ethanol (for pre-wetting, if nanoparticles are hydrophobic)

Equipment:

Beaker

Magnetic stirrer with heating mantle

Ultrasonic bath or probe sonicator

Analytical balance

Spatula

Glass vials

Procedure:

o Weighing: Accurately weigh the required amounts of n-tricosane and Alz03 nanoparticles to
achieve the desired volume fractions (e.g., 0.5%, 1%, 2%).

e Melting of Tricosane: Place the weighed tricosane in a beaker and heat it on a magnetic
stirrer with a heating mantle to a temperature approximately 10-15°C above its melting point
(around 60-65°C). Stir gently until all the tricosane has melted into a clear liquid.
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» Nanoparticle Dispersion (Pre-wetting - Optional): If the Al2Os nanopatrticles are hydrophobic,
pre-wet them by making a thick paste with a small amount of ethanol before adding them to
the molten tricosane. This helps in achieving a more uniform dispersion.

» Addition of Nanopatrticles: Slowly add the weighed Al2z03 nanopatrticles to the molten
tricosane while continuously stirring.

» Ultrasonication: To ensure a stable and uniform dispersion of the nanoparticles and to break
down any agglomerates, subject the mixture to ultrasonication.[8][9]

o Ultrasonic Bath: Place the beaker containing the mixture in an ultrasonic bath for 30-60
minutes.

o Probe Sonicator: For a more effective dispersion, use a probe sonicator. Insert the probe
into the mixture and sonicate for 15-30 minutes. The sonication should be performed in
pulses (e.g., 10 seconds on, 5 seconds off) to prevent excessive heating of the sample.

o Cooling and Solidification: After ultrasonication, allow the nanocomposite PCM to cool down
to room temperature while stirring gently. The final product will be a solid nanocomposite.

Protocol 2: Thermal Performance Testing of Tricosane-
Based PCM in a Simulated Electronic Cooling Setup

This protocol outlines a general procedure for evaluating the thermal performance of the
prepared tricosane-based PCM in a laboratory setting that mimics an electronic cooling
application.

Materials:

Prepared tricosane or tricosane-Al2O3 nanocomposite PCM

Heat sink (e.g., aluminum with a cavity for the PCM)

Cartridge heater or a power resistor to simulate a heat source

Thermocouples (K-type or T-type)
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» Data acquisition system

e DC power supply

« Insulating material (e.g., fiberglass wool)

Equipment:

o Test chamber or an enclosure to minimize external convective effects
e Thermal interface material (TIM)

Procedure:

o PCM Integration: Melt the prepared PCM and pour it into the cavity of the heat sink. Ensure
there are no air gaps. Allow it to solidify completely at a controlled ambient temperature.

o Assembly of the Test Setup:

o Attach the heater to the base of the heat sink using a thin layer of thermal interface
material to ensure good thermal contact.

o Place thermocouples at key locations: on the surface of the heater, at the base of the heat
sink, and at various points within the PCM.

o Insulate the entire setup, leaving the heat sink fins (if any) exposed to the ambient air for
natural or forced convection, depending on the test conditions.

o Data Acquisition Setup: Connect all thermocouples to the data acquisition system to record
the temperature at regular intervals (e.g., every 1-5 seconds).

e Experimental Run:
o Allow the entire setup to reach thermal equilibrium at the ambient temperature.

o Turn on the DC power supply to provide a constant heat load to the heater (e.g., 13W,
18W, 23W).
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o Record the temperature at all thermocouple locations until the system reaches a steady
state or the PCM has completely melted.

o Turn off the power supply and continue recording the temperature during the cooling

(solidification) phase.

o Data Analysis: Plot the temperature profiles over time for the different locations. Analyze the
time taken for the heater temperature to reach a certain set point, the duration for which the
temperature is maintained during the phase change, and the overall heat dissipation

performance.

Mandatory Visualization
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Caption: Experimental workflow for PCM preparation and thermal testing.
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Caption: Heat transfer mechanism in a tricosane PCM-based cooling system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b166399?utm_src=pdf-body-img
https://www.benchchem.com/product/b166399?utm_src=pdf-body
https://www.benchchem.com/product/b166399?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. coolingindia.in [coolingindia.in]

2. thermtest.com [thermtest.com]

3. Thermal Management of Electronic Equipment using Phase Change Materials (PCMSs) |
Electronics Cooling [electronics-cooling.com]

. Tricosane [webbook.nist.gov]

. Tricosane [webbook.nist.gov]

. assets.thermofisher.com [assets.thermofisher.com]
. mdpi.com [mdpi.com]

. hielscher.com [hielscher.com]

°
(o] (0] ~ (o2} ol ey

. sonicator.com [sonicator.com]

 To cite this document: BenchChem. [Application of Tricosane in Electronic Cooling
Technologies: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b166399#tricosane-s-application-in-electronic-
cooling-technologies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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